Cas no 13429-36-2 (N-ethyl-N-methylhydroxylamine)

• Product Name: N-ethyl-N-methylhydroxylamine
• CAS No: 13429-36-2
• Molecular Formula: C₃H₉NO
• Molecular Weight: 75.10966
• CID: 236740
• PubChem ID: 298631

N-ethyl-N-methylhydroxylamine Properties

Names and Identifiers

• Ethanamine,N-hydroxy-N-methyl- (9CI)
• N-ethyl-N-methylhydroxylamine
• AC1L6TEP
• methylhydroxyethylamine
• methyl-hydroxyethylamine
• N-Aethyl-N-methyl-hydroxylamin
• N-ethyl-N-methylhydroxyamine
• N-ethyl-N-methyl-hydroxylamine
• N-methyl-N-hydroxyethylamine
• NSC174263
• 13429-36-2
• NSC-174263
• EN300-1833213
• (methyl)ethylhydroxylamine
• DTXSID70305473

• InChIKey： RRUADNNEIGVWSQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H9NO/c1-3-4(2)5/h5H,3H2,1-2H3
• SMILES： CCN(O)C

Computed Properties

• Exact Mass: 75.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 75.068
• Heavy Atom Count: 5
• Complexity: 22.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• LogP: 0.32730
• PSA: 23.47
• Refractive Index: 1.425
• Boiling Point: 92.1°Cat760mmHg
• Flash Point: 26.1°C
• Density: 0.906

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines